2-[8-(Carboxymethylsulfanyl)-8-sulfanylideneoctanethioyl]sulfanylacetic acid

• CAS No.: 106323-80-2
• Molecular Formula: C12H18O4S4
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 2-[8-(carboxymethylsulfanyl)-8-sulfanylideneoctanethioyl]sulfanylacetic acid
• InChI: InChI=1S/C12H18O4S4/c13-9(14)7-19-11(17)5-3-1-2-4-6-12(18)20-8-10(15)16/h1-8H2,(H,13,14)(H,15,16)
• InChI Key: DQDJUGQNFZNERC-UHFFFAOYSA-N
• Canonical SMILES: C(CCCC(=S)SCC(=O)O)CCC(=S)SCC(=O)O

Description

2-[8-(Carboxymethylsulfanyl)-8-sulfanylideneoctanethioyl]sulfanylacetic acid is a complex organic compound with the molecular formula C12H18O4S4

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[8-(Carboxymethylsulfanyl)-8-sulfanylideneoctanethioyl]sulfanylacetic acid typically involves multi-step organic reactions. One common method includes the use of thioglycolic acid as a starting material, which undergoes a series of reactions involving sulfurization and carboxylation to form the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including the use of specialized reactors and controlled environments to ensure the purity and yield of the product. The exact methods can vary depending on the desired application and the scale of production.

Chemical Reactions Analysis

Types of Reactions

2-[8-(Carboxymethylsulfanyl)-8-sulfanylideneoctanethioyl]sulfanylacetic acid can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or sulfides.

Scientific Research Applications

2-[8-(Carboxymethylsulfanyl)-8-sulfanylideneoctanethioyl]sulfanylacetic acid has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for other sulfur-containing compounds.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including its role in drug development.

Industry: Utilized in the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[8-(Carboxymethylsulfanyl)-8-sulfanylideneoctanethioyl]sulfanylacetic acid involves its interaction with molecular targets and pathways within biological systems. The compound’s multiple sulfur atoms and carboxyl groups allow it to form various interactions with proteins, enzymes, and other biomolecules, potentially affecting their function and activity .

Comparison with Similar Compounds

Similar Compounds

Thioglycolic Acid: Contains a thiol and carboxyl group, used in similar applications.

Mercaptoacetic Acid: Another sulfur-containing compound with similar chemical properties.

Uniqueness

2-[8-(Carboxymethylsulfanyl)-8-sulfanylideneoctanethioyl]sulfanylacetic acid is unique due to its complex structure, which includes multiple sulfur atoms and carboxyl groups. This complexity allows for a wide range of chemical reactions and interactions, making it a versatile compound in various scientific and industrial applications .